Cas no 1314650-91-3 (1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile)

1-(3-Ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile is a specialized organic compound featuring a cyclobutane ring substituted with a carbonitrile group and a 3-ethoxy-4-methoxyphenyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The ethoxy and methoxy substituents enhance solubility and electronic properties, facilitating further functionalization. Its rigid cyclobutane core contributes to steric control in reactions, while the nitrile group offers versatility for derivatization into amines, acids, or heterocycles. The compound is particularly useful in medicinal chemistry for scaffold diversification. High purity and well-defined stereochemistry ensure consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to potential sensitivity.

1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile structure

1314650-91-3 structure

Product Name:1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile

CAS No:1314650-91-3

MF:C₁₄H₁₇NO₂

MW:231.290283918381

CID:6039562

PubChem ID:116989339

Update Time:2025-06-11

1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile
- EN300-1827781
- 1314650-91-3
- Inchi： 1S/C14H17NO2/c1-3-17-13-9-11(5-6-12(13)16-2)14(10-15)7-4-8-14/h5-6,9H,3-4,7-8H2,1-2H3
- InChI Key： OIYCUUOEADLRFW-UHFFFAOYSA-N
- SMILES： O(CC)C1=C(C=CC(=C1)C1(C#N)CCC1)OC

Computed Properties

Exact Mass: 231.125928785g/mol
Monoisotopic Mass: 231.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 42.2Å²

1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1827781-0.05g	1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile	1314650-91-3	0.05g	$864.0	2023-09-19
Enamine	EN300-1827781-0.1g	1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile	1314650-91-3	0.1g	$904.0	2023-09-19
Enamine	EN300-1827781-0.25g	1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile	1314650-91-3	0.25g	$946.0	2023-09-19
Enamine	EN300-1827781-0.5g	1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile	1314650-91-3	0.5g	$987.0	2023-09-19
Enamine	EN300-1827781-1.0g	1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile	1314650-91-3	1g	$1029.0	2023-06-02
Enamine	EN300-1827781-2.5g	1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile	1314650-91-3	2.5g	$2014.0	2023-09-19
Enamine	EN300-1827781-5.0g	1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile	1314650-91-3	5g	$2981.0	2023-06-02
Enamine	EN300-1827781-10.0g	1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile	1314650-91-3	10g	$4421.0	2023-06-02
Enamine	EN300-1827781-1g	1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile	1314650-91-3	1g	$1029.0	2023-09-19
Enamine	EN300-1827781-5g	1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile	1314650-91-3	5g	$2981.0	2023-09-19

1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile Related Literature

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Related Categories

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Additional information on 1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314650-91-3)

1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314650-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane ring and methoxyphenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines an ethoxy and methoxy functional group, which enhances its solubility and reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for 1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile has surged due to its potential role in developing small-molecule inhibitors and kinase-targeted therapies. Researchers are particularly interested in its carbonitrile group, which can be further modified to create derivatives with enhanced pharmacological properties. The compound's CAS No. 1314650-91-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The synthesis of 1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile typically involves multi-step reactions, including cyclobutane ring formation and aromatic substitution. Its ethoxy-methoxy substitution pattern is critical for optimizing binding affinity in target proteins, a topic widely discussed in drug design forums. Given the growing interest in precision medicine, this compound's ability to serve as a scaffold for tailored therapeutics aligns with current industry trends.

From an industrial perspective, CAS No. 1314650-91-3 is often highlighted in patents related to crop protection and pesticide development. Its structural features contribute to its stability under environmental conditions, a key factor for agrochemical applications. Additionally, the compound's nitrile functionality allows for further derivatization, enabling the creation of novel biodegradable agrochemicals, a hot topic in sustainable agriculture.

Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize 1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile. Its purity and stability are critical for reproducible results in high-throughput screening assays. The compound's logP and solubility profile are also frequently analyzed, as these parameters influence its bioavailability and formulation potential.

In summary, 1-(3-ethoxy-4-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314650-91-3) represents a promising building block in modern chemistry. Its applications span drug discovery, agrochemical innovation, and material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainable development.